Cas no 1340043-55-1 (4-{(2,3-difluorophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(2,3-difluorophenyl)methylamino}butan-2-ol
• CAS No: 1340043-55-1
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5149375
• PubChem ID: 64203333
• Update Time: 2025-05-24

4-{(2,3-difluorophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[(2,3-difluorophenyl)methyl]amino}butan-2-ol
• 2-Butanol, 4-[[(2,3-difluorophenyl)methyl]amino]-
• 4-{(2,3-difluorophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H15F2NO/c1-8(15)5-6-14-7-9-3-2-4-10(12)11(9)13/h2-4,8,14-15H,5-7H2,1H3
• InChI Key： CYXGSTRFLGDYAV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNCCC(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• XLogP3: 1.6
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-{(2,3-difluorophenyl)methylamino}butan-2-ol

4-{(2,3-Difluorophenyl)methylamino}butan-2-ol (CAS No. 1340043-55-1)

4-{(2,3-Difluorophenyl)methylamino}butan-2-ol, also known by its CAS number 1340043-55-1, is a chemical compound with a complex structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of a butanediol backbone and a fluorinated aromatic amine group, making it a versatile molecule with potential applications in drug design, materials science, and beyond.

The molecular structure of 4-{(2,3-difluorophenyl)methylamino}butan-2-ol consists of a four-carbon chain (butanediol) with hydroxyl groups at the second carbon and an amino group attached to the fourth carbon. The amino group is further substituted with a 2,3-difluorophenyl ring, introducing fluorine atoms into the aromatic system. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and steric properties that are valuable in chemical synthesis and biological interactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its ability to act as a chiral building block has been explored in asymmetric synthesis, where it serves as a key intermediate in the construction of complex molecules with high enantioselectivity. Additionally, the presence of fluorine atoms in the aromatic ring contributes to enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability.

In terms of physical properties, 4-{(2,3-difluorophenyl)methylamino}butan-2-ol exhibits a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility in water is moderate, making it suitable for use in both aqueous and organic reaction media. The compound's stability under various reaction conditions has also been thoroughly investigated, revealing its resilience to oxidation and hydrolysis under mild conditions.

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and selective fluorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this molecule, reducing production costs and minimizing waste generation.

In the field of materials science, 4-{(2,3-difluorophenyl)methylamino}butan-2-ol has been explored as a precursor for the development of advanced polymers and coatings. Its ability to form strong hydrogen bonds with other molecules makes it an ideal candidate for applications requiring high adhesion and durability.

Moreover, this compound has shown promise in biotechnology as a chiral catalyst for enantioselective reactions. Its unique stereochemistry allows for the selective formation of enantiomeric products, which are critical in the production of pharmaceuticals and agrochemicals.

In conclusion, 4-{(2,3-difluorophenyl)methylamino}butan-2-ol (CAS No. 1340043-55-1) is a multifaceted compound with significant potential across diverse scientific disciplines. Its structural features, combined with recent advancements in its synthesis and application methodologies, position it as a valuable tool in modern chemical research.